Processes of decomposition of metastable β-phase in quenched alloys Ti – 40% Nb – (5 – 9)% Zr during aging at 400 and 500°C are studied. The time intervals of precipitation of second phases (α and ω) are determined. The effect of 5 – 9 wt.% zirconium alloying on the variation of the structure, phase composition and properties of the alloys after quenching and aging is analyzed. The impact of additional plastic deformation by rolling after the quenching on the shift of the temperature intervals of precipitation of second phases under subsequent aging of the alloys is considered.

Results of structural studies of aluminum alloys of the Al – Si – Mg – (Cu) system obtained by selective laser melting are analyzed and systematized. The effect of heat treatment on the structural and phase condition of the alloys is investigated with the use of thermodynamic simulation and transmission electron microscopy. Comparative analysis of mechanical properties of the alloys in different states provided by different heat treatments is performed.

The structure of a hot-rolled plate from duplex stainless steel 2205 is studied after solution treatment. The morphology and the content of phases in the structure of the steel are analyzed after various treatments. The mechanical properties of the hot-rolled plate are determined after austenitization at 1050°C, when the ferrite-to-austenite proportion in the structure is 1-to-1. The heat treatment providing removal of σ-phase from the structure is determined. A phenomenological model of two-stage evolution of the morphology of the austenite is suggested. A heat treatment yielding high mechanical properties meeting the ASTM standards in the hot-rolled plate is recommended.

The structure of Cd – Ag – N coatings deposited by electron-ion-plasma sputtering is studied. The hardness, the modulus of elasticity, the wear resistance, and the friction coefficient are determined. The coatings are shown to affect positively the combination of the operating properties of copper electric contacts of switches of high-power networks.

The nature of typical flaws of grinding balls from rejected rail steel K76F, which are responsible for unsatisfactory results of tests for impact toughness, are studied. Metallographic analysis of the balls is made with the use of an optical microscope. The degree of contamination of the steel with nonmetallic inclusions is determined by metallographic and x-ray diffraction analyses. The hardness is measured over cross section of the balls. It is shown that the defects lowering the impact toughness of the balls have a steel-melting origin, and the probability of their formation increases with the content of carbon, hydrogen and sulfur in the steel. Increase of the rolling temperature of grinding balls from steel K76F within 900 – 980°C affects positively their impact resistance due to elevation of the ductility of the rail steel and probable welding-up of these flaws under hot deformation.

Tribotechnical characteristics of nitrided steels of pearlitic (38Kh2MYuA) and martensitic (16Kh2N3MFBAYu-Sh and 13Kh3N3M2VfB-Sh) classes are studied. The relation between the preliminary treatment of the steels and the structural and phase characteristics of the nitrided layer and its operating capacity under contact deformation, friction and wear is analyzed. It is shown that preliminary tempering after the quenching and subsequent surface or volume plastic deformation raise substantially the tribotechnical properties of the nitrided layer. The tribotechnical parameters of the steels are elevated by a combined heat, deformation and thermochemical treatment creating a fine structure under the deformation and activating the process of diffusion saturation under ion-plasma nitriding.

The effect of reinforcement of stir cast aluminum-matrix hybrid composites with industrial waste quarry dust in addition to graphite and boron carbide on their mechanical and tribological properties is studied. The hardness, the impact toughness and the wear resistance of the composites are studied in tensile tests and tests for static and dynamic bending. The structure of the composites is investigated by optical microscopy and x-ray diffractometry. It is shown that the addition of waste quarry dust raises considerably the mechanical and tribological characteristics of the composites and reduces the aluminum content in them. The aluminum-matrix hybrid composite reinforced with 2% graphite, 2% boron carbide and 6% dust exhibits the highest strength and the lowest erosion wear.

The effect of interrupted quenching on the microstructure, mechanical properties and dislocation density of steel AISI 4340 is studied. Metallographic and x-ray diffraction analyses are performed. Tensile tests are conducted. The Vickers hardness is measured. The dislocation density is calculated. The effect of the duration of the hold at 300°C during the interrupted quenching on the structure and properties of the steel is considered. It is shown that a duplex structure represented chiefly by martensite and bainite forms after interrupted quenching by all the variants studied. The duplex structure affects positively the properties of steel AISI 4340. The dislocation density, the ultimate strength and the hardness are the highest in the steel containing 34.7% bainite, 55% martensite and 10.3% retained austenite after the interrupted quenching at 300°C with a 5-min hold.

The behavior of low-carbon pipe steel containing 2 and 6 vol.% martensitic-austenitic component in the structure is studied under step forming, expanding and unbending of the pipe using the method of finite-element simulation. The effect of martensitic transformation in the MA-component on the ductility of the steel after processing and unbending of the pipe depending on the volume fraction of the MA-particles in the structure and on the test conditions (the direction of cutting of the samples and the stresses at the start of martensitic transformation) is studied. It is shown that the presence of untransformed austenite in the MA-component can restore partially the ductility of the steel lost due to the plastic deformation during processing of the pipe.

A high-entropy Co – Cr – Fe – Mn – Ni alloy with a non-equiatomic composition obtained by the method of wire arc additive manufacturing (WAAM) is studied. The stress-strain curves due to tension of the alloy are analyzed in the initial condition and after electron beam treatment. The strength and ductility parameters, the nano- and microhardness, and the tribological properties are determined as a function of the energy density of the electron beam. Analysis of the fracture surface after the electron beam treatment and of the regions of ductile fracture shows the presence of a region with a banded (lamellar) structure. The scalar dislocation density is shown to vary nonmonotonically and to attain a maximum value of about 5.5 × 1010 cm – 2 at a distance of 25 µm from the irradiated surface. The electron beam treatment lowers the strength and ductility properties of the high-entropy alloy. It is assumed that the defects produced in the surface layer under such a treatment may be responsible for lowering of the strength and ductility of the alloy.